Cas no 1132661-86-9 (Ramipril-d5)

• Product Name: Ramipril-d5
• CAS No: 1132661-86-9
• MF: C₂₃H₃₂N₂O₅
• MW: 421.541395187378
• CID: 3162064
• Update Time: 2025-05-22

Ramipril-d5 Chemical and Physical Properties

Names and Identifiers

• (2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-(2,3,4,5,6-pentadeuteriophenyl)butan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• Ramipril-d5

• Inchi： 1S/C23H32N2O5/c1-3-30-23(29)18(13-12-16-8-5-4-6-9-16)24-15(2)21(26)25-19-11-7-10-17(19)14-20(25)22(27)28/h4-6,8-9,15,17-20,24H,3,7,10-14H2,1-2H3,(H,27,28)/t15-,17-,18-,19-,20-/m0/s1/i4D,5D,6D,8D,9D
• InChI Key： HDACQVRGBOVJII-TUKWJDQUSA-N
• SMILES： O=C([C@H](C)N[C@H](C(=O)OCC)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ramipril-d5

Comprehensive Guide to Ramipril-d5 (CAS No. 1132661-86-9): Applications, Mechanisms, and Research Insights

Ramipril-d5, a deuterated analog of the widely prescribed antihypertensive drug Ramipril, has garnered significant attention in pharmaceutical research and analytical chemistry. With the CAS registry number 1132661-86-9, this stable isotope-labeled compound serves as an indispensable internal standard for LC-MS/MS quantification in pharmacokinetic studies and drug metabolism research. The strategic incorporation of five deuterium atoms enhances its molecular weight without altering its chemical behavior, making it ideal for isotope dilution mass spectrometry.

Recent trends in precision medicine and personalized therapeutics have amplified the demand for high-quality reference standards like Ramipril-d5. Researchers frequently search for "Ramipril-d5 solubility", "deuterated Ramipril synthesis", and "1132661-86-9 stability data" – reflecting the compound's critical role in method validation and bioanalytical assay development. The deuterium labeling pattern (typically at the 2,3,3,4,4 positions) minimizes chromatographic co-elution issues while providing distinct mass spectral signatures.

From a therapeutic perspective, Ramipril remains a cornerstone ACE inhibitor for managing hypertension and heart failure. This has driven parallel interest in its deuterated form for investigating drug-drug interactions and metabolite profiling. Analytical chemists particularly value Ramipril-d5 for its ability to compensate for matrix effects in complex biological samples, addressing common challenges in "plasma protein binding studies" and "renal clearance measurements".

The synthesis of CAS 1132661-86-9 involves sophisticated isotope exchange techniques under controlled conditions to ensure isotopic purity >98%. Current Good Manufacturing Practice (cGMP) compliant batches are available for regulated studies, with certificates detailing residual solvent profiles and chromatographic purity. Storage recommendations typically specify -20°C protection from moisture – a frequent search topic among laboratory personnel handling this lyophilized powder.

Emerging applications include its use in microdosing trials and translational research, where accurate quantification of sub-therapeutic doses is paramount. The pharmaceutical industry's shift toward green chemistry has also prompted investigations into deuterium kinetic isotope effects using Ramipril-d5 as a model compound. These studies aim to optimize drug design while minimizing environmental impact.

Quality control protocols for 1132661-86-9 emphasize HPLC-UV and NMR spectroscopy verification, with particular attention to deuterium incorporation efficiency. Recent method developments have enabled simultaneous quantification of both labeled and unlabeled species in biological matrices, answering frequent researcher queries about "Ramipril-d5 cross-reactivity" and "isotopic interference correction".

As regulatory agencies tighten requirements for bioequivalence studies, the demand for well-characterized standards like Ramipril-d5 continues to rise. Its application extends beyond human medicine into veterinary pharmacokinetics, particularly in canine and feline cardiovascular research. The compound's stability in methanolic solutions (a common storage medium) remains an active area of investigation, with published data addressing "Ramipril-d5 degradation products" under various conditions.

Future directions may explore its utility in imaging mass spectrometry for tissue distribution studies or as a tracer in absorption, distribution, metabolism, and excretion (ADME) research. The unique properties of CAS 1132661-86-9 position it as more than just an analytical tool – it represents a critical component in advancing our understanding of renin-angiotensin system modulators and their therapeutic optimization.